Cas no 49868-52-2 (1,3-Dithiole,4,5-dimethyl-2-(4-methyl-1,3-dithiol-2-ylidene)-)

• Product Name: 1,3-Dithiole,4,5-dimethyl-2-(4-methyl-1,3-dithiol-2-ylidene)-
• CAS No: 49868-52-2
• MF: C₉H₁₀S₄
• MW: 246.435697078705
• CID: 325701
• PubChem ID: 853478
• Update Time: 2025-04-19

1,3-Dithiole,4,5-dimethyl-2-(4-methyl-1,3-dithiol-2-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiole,4,5-dimethyl-2-(4-methyl-1,3-dithiol-2-ylidene)-
• 4,5-dimethyl-2-(4-methyl-1,3-dithiol-2-ylidene)-1,3-dithiole
• 3,3',4'-trimethyltetrathiafulvalene
• 3,6,7-trimethyltetrathiafulvalene
• 4',3,4-trimethyltetrathiafulvalene
• 4,4 inverted exclamation marka,5-Trimethyltetrathiafulvalene
• 4,4',5-trimethyltetrathiafulvalene
• I09-2093
• trimethyltetrathiafulvalene
• Trimethyl-TTF
• DTXSID50357435
• SCHEMBL4265773
• 49868-52-2
• ETHYL5-(2-THIENYL)ISOXAZOLE-3-CARBOXYLATE
• AKOS015898836

• Inchi： 1S/C9H10S4/c1-5-4-10-8(11-5)9-12-6(2)7(3)13-9/h4H,1-3H3
• InChI Key： RJWAYFAUEIUPCS-UHFFFAOYSA-N
• SMILES： S1/C(=C2\SC=C(C)S\2)/SC(C)=C1C

Computed Properties

• Exact Mass: 245.96700
• Monoisotopic Mass: 245.96653501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.20000
• LogP: 5.18570

1,3-Dithiole,4,5-dimethyl-2-(4-methyl-1,3-dithiol-2-ylidene)- Security Information

• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithioles 1,3-dithioles